Cas no 2228715-86-2 (1,1-difluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine)

1,1-Difluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine is a fluorinated organic compound featuring a fused imidazothiazole core. Its structural design incorporates a difluorinated propan-2-amine moiety, which may enhance metabolic stability and bioavailability. The 6-methyl substitution on the imidazothiazole ring could influence electronic properties and binding affinity in potential applications. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The presence of fluorine atoms may improve lipophilicity and membrane permeability, while the heterocyclic scaffold offers opportunities for targeted modifications. Careful handling is advised due to the reactive functional groups present.
1,1-difluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine structure
2228715-86-2 structure
Product Name:1,1-difluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine
CAS No:2228715-86-2
MF:C9H11F2N3S
MW:231.265547037125
CID:6376551
PubChem ID:165743433
Update Time:2025-10-21

1,1-difluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine
    • 1,1-difluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine
    • EN300-1969897
    • 2228715-86-2
    • Inchi: 1S/C9H11F2N3S/c1-5-7(4-6(12)8(10)11)14-2-3-15-9(14)13-5/h2-3,6,8H,4,12H2,1H3
    • InChI Key: QKKSRBBDQIYGSE-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2CC(C(F)F)N

Computed Properties

  • Exact Mass: 231.06417486g/mol
  • Monoisotopic Mass: 231.06417486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.6Ų

1,1-difluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine Pricemore >>

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Additional information on 1,1-difluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine

Research Briefing on 1,1-difluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine (CAS: 2228715-86-2)

The compound 1,1-difluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine (CAS: 2228715-86-2) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the difluoro and imidazothiazole moieties, suggest promising bioactivity, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1,1-difluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that improved yield and purity, addressing previous limitations in scalability. The key steps involved the regioselective fluorination of the propan-2-amine backbone and the efficient coupling of the imidazothiazole ring system. These advancements are critical for enabling further preclinical and clinical investigations.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated high affinity for GABAA receptor subtypes, suggesting potential applications in anxiety and epilepsy treatment. Additionally, preliminary in vivo studies in rodent models showed favorable blood-brain barrier penetration and a promising safety profile, with no significant off-target effects observed at therapeutic doses. These findings were corroborated by a 2024 study published in Neuropharmacology, which also identified its metabolite profile and pharmacokinetic parameters.

Beyond CNS applications, recent research has explored the antimicrobial properties of 1,1-difluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine. A 2023 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, distinct from existing antibiotic classes, which could address the growing challenge of antimicrobial resistance.

In conclusion, 1,1-difluoro-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-amine represents a multifaceted compound with significant therapeutic potential. Ongoing research is focused on optimizing its pharmacological properties and exploring additional indications. The compound's progress through preclinical development will be closely monitored by the scientific community, as it may offer novel treatment options for challenging medical conditions.

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